Cas no 847755-88-8 (2-METHYL-4-TRIFLUOROMETHYL-THIAZOLE-5-CARBOXYLIC ACID METHYL ESTER)
2-Methyl-4-trifluoromethyl-thiazole-5-carboxylic acid methyl ester is a fluorinated thiazole derivative with significant utility in pharmaceutical and agrochemical synthesis. Its trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable for designing bioactive compounds. The methyl ester moiety offers versatility for further functionalization through hydrolysis or transesterification. This compound serves as a key intermediate in the development of heterocyclic frameworks, particularly in the synthesis of thiazole-based molecules with potential biological activity. Its structural features contribute to improved binding affinity and selectivity in target interactions. The product is characterized by high purity and consistent performance in synthetic applications.
847755-88-8 structure
Product Name:2-METHYL-4-TRIFLUOROMETHYL-THIAZOLE-5-CARBOXYLIC ACID METHYL ESTER
CAS No:847755-88-8
MF:C7H6F3NO2S
MW:225.188251018524
CID:878847
PubChem ID:2769439
Update Time:2025-06-08
2-METHYL-4-TRIFLUOROMETHYL-THIAZOLE-5-CARBOXYLIC ACID METHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- 2-METHYL-4-TRIFLUOROMETHYL-THIAZOLE-5-CARBOXYLIC ACID METHYL ESTER
- 2-Methyl-4-trifluoromethylthiazole-5-carboxylicacid methyl ester
- Methyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
- 2-Methyl-4-trifluoromethylthiazole-5-carboxylic
- 847755-88-8
- methyl 2-methyl-4-(trifluoromethyl)thiazole-5-carboxylate
- SCHEMBL13544346
- methyl2-methyl-4-(trifluoromethyl)thiazole-5-carboxylate
- MFCD03840443
- TS-03208
- DTXSID30377737
- AKOS026675870
- DPUUHXWDJXFEPT-UHFFFAOYSA-N
-
- MDL： MFCD03840443
- Inchi： 1S/C7H6F3NO2S/c1-3-11-5(7(8,9)10)4(14-3)6(12)13-2/h1-2H3
- InChI Key： DPUUHXWDJXFEPT-UHFFFAOYSA-N
- SMILES： S1C(C)=NC(C(F)(F)F)=C1C(=O)OC
Computed Properties
- Exact Mass: 225.00700
- Monoisotopic Mass: 225.00713409g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- PSA: 67.43000
- LogP: 2.25690
2-METHYL-4-TRIFLUOROMETHYL-THIAZOLE-5-CARBOXYLIC ACID METHYL ESTER Customs Data
- HS CODE：2934100090
- Customs Data：
China Customs Code:
2934100090Overview:
2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
2-METHYL-4-TRIFLUOROMETHYL-THIAZOLE-5-CARBOXYLIC ACID METHYL ESTER Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM526201-1g |
Methyl 2-methyl-4-(trifluoromethyl)thiazole-5-carboxylate |
847755-88-8 | 95% | 1g |
$200 | 2023-01-04 | |
| Chemenu | CM526201-5g |
Methyl 2-methyl-4-(trifluoromethyl)thiazole-5-carboxylate |
847755-88-8 | 95% | 5g |
$594 | 2023-01-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1644894-1g |
Methyl 2-methyl-4-(trifluoromethyl)thiazole-5-carboxylate |
847755-88-8 | 98% | 1g |
￥1264.00 | 2024-07-28 | |
| Crysdot LLC | CD11047224-5g |
Methyl 2-methyl-4-(trifluoromethyl)thiazole-5-carboxylate |
847755-88-8 | 95+% | 5g |
$600 | 2024-07-18 |
2-METHYL-4-TRIFLUOROMETHYL-THIAZOLE-5-CARBOXYLIC ACID METHYL ESTER Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
847755-88-8 (2-METHYL-4-TRIFLUOROMETHYL-THIAZOLE-5-CARBOXYLIC ACID METHYL ESTER) Related Products
- 891487-47-1(4-(difluoromethyl)-2-methyl-1,3-thiazole-5-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
